Cas no 28823-41-8 (2,4-Hexadiene,2-methyl-)

2,4-Hexadiene,2-methyl- structure

Product Name:2,4-Hexadiene,2-methyl-

CAS No:28823-41-8

MF:C₇H₁₂

MW:96.1701822280884

CID:239987

PubChem ID:520396

Update Time:2025-04-19

2,4-Hexadiene,2-methyl- Chemical and Physical Properties

Names and Identifiers

- 2,4-Hexadiene,2-methyl-
- 2-Methyl-2,4-hexadiene
- 1,1,4-trimethyl-1,3-butadiene
- 2-Methylhexa-2,4-diene
- 28823-41-8
- DTXSID30871361
- Inchi： 1S/C7H12/c1-4-5-6-7(2)3/h4-6H,1-3H3
- InChI Key： PRTJSZPCEHPORP-UHFFFAOYSA-N
- SMILES： C(/C)(\C)=C/C=CC

Computed Properties

Exact Mass: 96.09396
Monoisotopic Mass: 96.093900383g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 82.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.7411
Melting Point: -74.2°C
Boiling Point: 121.55°C
Flash Point: 1.364°C
Refractive Index: 1.4349 (estimate)
PSA: 0

2,4-Hexadiene,2-methyl- Production Method

Production Method 1

28823-41-8

7642-10-6

2532-58-3

1113-56-0

287-92-3

816-79-5

108-87-2

1759-58-6

17618-77-8

7459-71-4

14686-13-6

14686-14-7

2146-38-5

3524-73-0

6443-92-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C

Reference

A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane

Stober, Robert; et al, ChemCatChem, 2022, 14(18),